4-[4-cyclopropyl-5-(1H-imidazol-1-ylmethyl)-4H-1,2,4-triazol-3-yl]-1-[(1-ethyl-1H-imidazol-5-yl)methyl]piperidine

• IUPAC Name: 4-[4-cyclopropyl-5-(imidazol-1-ylmethyl)-1,2,4-triazol-3-yl]-1-[(3-ethylimidazol-4-yl)methyl]piperidine
• InChI: InChI=1S/C20H28N8/c1-2-27-15-22-11-18(27)12-25-8-5-16(6-9-25)20-24-23-19(28(20)17-3-4-17)13-26-10-7-21-14-26/h7,10-11,14-17H,2-6,8-9,12-13H2,1H3
• InChI Key: YZKMDXYWIJFVIT-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=NC=C1CN2CCC(CC2)C3=NN=C(N3C4CC4)CN5C=CN=C5
• Molecular Formula: C20H28N8
• Molecular Weight: 380.5 g/mol

Description

Introduction The compound "4-[4-cyclopropyl-5-(1H-imidazol-1-ylmethyl)-4H-1,2,4-triazol-3-yl]-1-[(1-ethyl-1H-imidazol-5-yl)methyl]piperidine" belongs to a class of chemicals that include various heterocyclic and aromatic groups, such as imidazole, triazole, and piperidine. These groups are common in bioactive molecules with significant pharmacological properties.

Synthesis Analysis The synthesis of complex heterocyclic compounds often involves multi-step reactions, including condensation, cyclization, and functionalization steps. While the specific synthesis pathway for the compound of interest is not provided, similar compounds are synthesized through methods involving condensation of key intermediates, cyclization to form the heterocyclic core, and subsequent functionalization to introduce side chains and functional groups (Thimmegowda et al., 2009).

Molecular Structure Analysis The molecular structure of complex heterocyclic compounds is typically characterized using techniques such as crystallography, which provides information on the three-dimensional arrangement of atoms within a molecule. The crystal structure helps in understanding the molecular conformation, intermolecular interactions, and potential reactivity patterns (Boechat et al., 2016).